Cas no 32386-49-5 (3-benzylpentanedioic acid)

• Product Name: 3-benzylpentanedioic acid
• CAS No: 32386-49-5
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• CID: 1065707
• PubChem ID: 1274475
• Update Time: 2025-04-20

3-benzylpentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-benzylpentanedioic acid
• 3-Benzylpentanedioic acid
• 3-benzylpentanedioicAcid
• Oprea1_576973
• EN300-6759246
• 32386-49-5
• Z2044754428
• SCHEMBL11460484
• A875637
• 3-benzylpentanedioic acid

• MDL： MFCD02066184
• Inchi： 1S/C12H14O4/c13-11(14)7-10(8-12(15)16)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2,(H,13,14)(H,15,16)
• InChI Key： QHKFYKDZHMELQR-UHFFFAOYSA-N
• SMILES： OC(CC(CC(=O)O)CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 222.08920892g/mol
• Monoisotopic Mass: 222.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų